Cas no 30453-21-5 (3-[(3-Hydroxypropyl)disulfanyl]-1-propanol)

• Product Name: 3-[(3-Hydroxypropyl)disulfanyl]-1-propanol
• CAS No: 30453-21-5
• MF: C₆H₁₄O₂S₂
• MW: 182.304159641266
• MDL: MFCD01630941
• CID: 1016565
• Update Time: 2025-11-01

3-[(3-Hydroxypropyl)disulfanyl]-1-propanol Chemical and Physical Properties

Names and Identifiers

• BIS(3-HYDROXYPROPYL)DISULFIDE
• 3,3'-Disulfanediylbis(propan-1-ol)
• 3-[(3-hydroxypropyl)disulfanyl]-1-propanol
• 3-(3-hydroxypropyldisulfanyl)propan-1-ol
• dithiodipropanol
• Bis(3-hydroxypropyl) persulfide
• 3-[(3-hydroxypropyl)disulfanyl]propan-1-ol
• 3,3'-Dithiobis(1-propanol)
• 3,3'-disulfanediyldipropan-1-ol
• 1-Propanol,2,2'-dithiobis-(9ci)
• 3,3'-Disulfanediyldi(propan-1-ol)
• D70039
• 3-[(3-Hydroxypropyl)disulfanyl]-1-propanol

• MDL： MFCD01630941
• Inchi： 1S/C6H14O2S2/c7-3-1-5-9-10-6-2-4-8/h7-8H,1-6H2
• InChI Key： RXURJOBHVPLGQU-UHFFFAOYSA-N
• SMILES： S(CCCO)SCCCO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 53.7
• XLogP3: 0.3
• Topological Polar Surface Area: 91.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organic disulfides Dialkyldisulfides

Additional information on 3-[(3-Hydroxypropyl)disulfanyl]-1-propanol

Professional Introduction to 3-[(3-Hydroxypropyl)disulfanyl]-1-propanol (CAS No. 30453-21-5)

3-[(3-Hydroxypropyl)disulfanyl]-1-propanol, with the chemical formula C₆H₁₄S₂O, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 30453-21-5, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both hydroxyl and disulfanyl groups in its molecular structure makes it a versatile intermediate for the synthesis of more complex molecules, particularly in the realm of medicinal chemistry.

The compound's structure consists of a propane backbone, modified by the addition of a hydroxyl group at the third carbon position and two sulfur atoms linked by a disulfide bond. This configuration imparts distinctive reactivity that can be exploited in various synthetic pathways. The hydroxyl group allows for further functionalization via esterification, etherification, or oxidation reactions, while the disulfanyl moiety can participate in cross-coupling reactions or serve as a protecting group in peptide synthesis.

In recent years, there has been growing interest in the development of novel sulfide-based compounds for their potential biological activities. Disulfide-containing molecules have been explored for their roles as antioxidants, enzyme inhibitors, and antimicrobial agents. The compound 3-[(3-Hydroxypropyl)disulfanyl]-1-propanol is no exception and has been investigated for its possible applications in these areas. For instance, studies have suggested that disulfide bridges can enhance the stability of proteins and peptides, making them valuable in protein engineering and biopharmaceutical formulations.

One of the most compelling aspects of this compound is its potential use as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged its reactivity to develop novel drug candidates targeting various diseases. For example, derivatives of this compound have been explored as potential inhibitors of enzymes involved in cancer metabolism. The hydroxyl group provides a handle for further derivatization, allowing chemists to tailor the molecule's properties to specific biological targets.

The synthesis of 3-[(3-Hydroxypropyl)disulfanyl]-1-propanol typically involves multi-step organic transformations. A common approach includes the reaction of 1-propanol with sodium hydrosulfide to form sodium 3-hydroxypropylthiolate, which is then oxidized to yield the disulfide derivative. This synthetic route highlights the compound's accessibility and feasibility for large-scale production, which is crucial for both academic research and industrial applications.

From a computational chemistry perspective, the molecular properties of 3-[(3-Hydroxypropyl)disulfanyl]-1-propanol have been extensively studied using advanced modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure, reactivity patterns, and potential interactions with biological targets. These computational studies not only aid in understanding the compound's behavior but also guide experimental design by predicting optimal reaction conditions and product outcomes.

The pharmacological potential of this compound has been further explored through in vitro and in vivo studies. Preliminary research indicates that derivatives of 3-[(3-Hydroxypropyl)disulfanyl]-1-propanol may exhibit inhibitory effects on certain enzymes and receptors implicated in neurological disorders. The disulfanyl group's ability to modulate protein conformation suggests its utility in developing treatments for conditions such as Alzheimer's disease and Parkinson's disease, where protein misfolding is a key pathological feature.

In conclusion, 3-[(3-Hydroxypropyl)disulfanyl]-1-propanol (CAS No. 30453-21-5) represents a promising candidate for further investigation in pharmaceutical chemistry. Its unique structural features offer numerous possibilities for synthetic manipulation and biological application. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this are likely to play an increasingly important role in the development of innovative medical treatments.